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Compound of Interest

Compound Name: Paclitaxel C

Cat. No.: B15556879

Get Quote

An In-depth Technical Guide on the Chemical Properties of Paclitaxel

Originally isolated from the bark of the Pacific yew tree, Taxus brevifolia, Paclitaxel is a highly

functionalized diterpenoid that has become a cornerstone in chemotherapy.[1][2] Its potent

antitumor activity against a range of cancers, including ovarian, breast, and lung cancer, stems

from its unique mechanism of action and complex chemical structure.[1][3] This guide provides

a comprehensive overview of the core chemical properties of Paclitaxel, tailored for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Paclitaxel is a white to off-white crystalline powder characterized by a complex molecular

architecture.[1][4] It is a highly lipophilic molecule, which contributes to its very low solubility in

water.[1][5] Its foundational chemical and physical characteristics are summarized below.
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Property Value Reference(s)

IUPAC Name

(2α,4α,5β,7β,10β,13α)-4,10-

Bis(acetyloxy)-13-{[(2R,3S)-3-

(benzoylamino)-2-hydroxy-3-

phenylpropanoyl]oxy}-1,7-

dihydroxy-9-oxo-5,20-

epoxytax-11-en-2-yl benzoate

[1][6]

Molecular Formula C₄₇H₅₁NO₁₄ [1][6]

Molecular Weight 853.9 g/mol [1][6]

Appearance
White to off-white crystalline

powder
[1][4][7]

Melting Point 213–217 °C (decomposes) [2][5][7]

Optical Rotation [α]²⁰D -49° (c=1, methanol) [7]

UV max (Methanol) 227 nm, 273 nm [7][8]

CAS Number 33069-62-4 [1]

Chemical Structure
The potent biological activity of Paclitaxel is intrinsically linked to its complex and sterically

demanding chemical structure. This structure features a tetracyclic diterpenoid core, known as

the taxane ring system, and a critical C-13 ester side chain, which is essential for its antitumor

activity.[1][5] The molecule contains eleven stereocenters.[9]

Key functional groups present in the Paclitaxel molecule include:

Esters[9][10][11]

Amide[9][10][11]

Alcohols (Hydroxyls)[9][10][11]

Ketone[9][10]
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Oxetane ring[5][12]

Aromatic (Phenyl) groups[9][11]

Solubility Profile
Paclitaxel's high lipophilicity results in poor aqueous solubility, a significant challenge in its

formulation and delivery.[1][5][13] It is practically insoluble in water but shows good solubility in

various organic solvents.[7][8] For experimental purposes, it is often dissolved in solvents like

dimethyl sulfoxide (DMSO), ethanol, or a mixture of co-solvents and surfactants.[13][14][15]

Solvent Solubility Reference(s)

Water
Extremely low (~0.1 µg/mL to

5.56 mg/L)
[2][4][15][16]

DMSO ~5 mg/mL to 200 mg/mL [14][17]

Ethanol ~1.5 mg/mL to 40 mg/mL [14][17]

Dimethyl formamide (DMF) ~5 mg/mL [14]

PEG 400
High solubility due to

hydrophobic interactions
[13]

DMSO:PBS (pH 7.2) (1:10) ~0.1 mg/mL [14]

Tween 80 ~90.08 mg/mL [18]

Myrj 52 ~62.05 mg/mL [18]

Stability and Degradation
The stability of Paclitaxel is influenced by pH, temperature, and the solvent system.[13][19] The

molecule contains numerous hydrolysable ester groups and a strained oxetane ring, making it

susceptible to degradation.[12]

pH Stability: Paclitaxel exhibits its greatest stability in aqueous solutions at a pH range of 3

to 5.[12][13][20] Under neutral to basic conditions (pH > 6-7), it undergoes base-catalyzed
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degradation, primarily through epimerization at the C-7 position and hydrolysis of its ester

groups.[21][22]

Degradation Pathways: The main degradation pathways include:

Epimerization: Reversible conversion to 7-epi-paclitaxel, which is thermodynamically more

stable. This process is base-catalyzed and does not occur under acidic conditions.[12][21]

Hydrolysis: Cleavage of the ester side chain at C-13 is a primary hydrolytic pathway,

followed by cleavage of the ester bonds at C-10, C-2, and C-4.[12][22]

Oxetane Ring Cleavage: The strained four-membered ether ring can be cleaved under

acidic conditions.[12]

Common Degradants: Key degradation byproducts include 7-epi-taxol, 10-deacetyltaxol, and

baccatin III.[23]

Mechanism of Action and Signaling Pathways
Paclitaxel's primary mechanism of action is the disruption of microtubule dynamics, which are

essential for cell division.[24][25] It binds to the β-tubulin subunit of microtubules, promoting the

assembly of tubulin into excessively stable, non-functional microtubules and inhibiting their

disassembly.[6][25] This hyper-stabilization disrupts the normal formation of the mitotic spindle,

leading to cell cycle arrest in the G2/M phase and subsequent programmed cell death

(apoptosis).[23][25][26] In addition to its primary action, Paclitaxel can induce apoptosis

through various signaling pathways, including the activation of the c-Jun N-terminal

kinase/stress-activated protein kinase (JNK/SAPK) pathway and modulation of Bcl-2 family

proteins.[24][25]
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Simplified signaling pathway of Paclitaxel's mechanism of action.
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Experimental Protocols
Protocol 1: Determination of Paclitaxel Solubility
(Shake-Flask Method)
This protocol outlines a standard procedure for determining the equilibrium solubility of

Paclitaxel in a given solvent system.[13]

Materials:

Paclitaxel powder

Selected solvent (e.g., purified water, PBS, ethanol)

Glass vials with screw caps

Shaking incubator or orbital shaker

Centrifuge

HPLC system for quantification

0.22 µm syringe filters

Methodology:

Sample Preparation: Add an excess amount of Paclitaxel powder to a series of glass vials.

The amount should be sufficient to ensure that a saturated solution is formed and

undissolved solid remains.

Solvent Addition: Add a known volume of the desired solvent to each vial.

Equilibration: Seal the vials tightly and place them in a shaking incubator set to a constant

temperature (e.g., 25°C or 37°C). Agitate the vials for a predetermined period (e.g., 24-72

hours) to ensure equilibrium is reached.

Phase Separation: After incubation, allow the vials to stand undisturbed to let the excess

solid settle. Alternatively, centrifuge the vials at a high speed (e.g., 10,000 rpm for 15
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minutes) to pellet the undissolved Paclitaxel.

Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant, ensuring

no solid particles are disturbed. Immediately filter the aliquot through a 0.22 µm syringe filter

to remove any remaining microparticles.

Quantification: Dilute the clear filtrate with a suitable mobile phase to a concentration within

the calibrated range of the HPLC method. Analyze the diluted sample by a validated HPLC-

UV method to determine the concentration of dissolved Paclitaxel.[27]

Data Analysis: The measured concentration represents the equilibrium solubility of Paclitaxel

in the tested solvent under the specified conditions. The experiment should be performed in

triplicate to ensure reproducibility.

Protocol 2: Assessment of Paclitaxel Stability by RP-
HPLC
This protocol describes a stability-indicating Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC) method to monitor the degradation of Paclitaxel over time.[23][27]

[28]

Materials:

Paclitaxel

Solvent for stock solution (e.g., DMSO, Ethanol)

Aqueous buffer or formulation vehicle for stability testing

HPLC system with UV detector

RP-C18 column (e.g., 250 x 4.0 mm, 5 µm)

Mobile phase (e.g., Methanol:Water, 80:20 v/v)[27]

Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 40°C)

Methodology:
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Preparation of Solutions:

Paclitaxel Stock Solution: Prepare a concentrated stock solution of Paclitaxel (e.g., 1

mg/mL) in an appropriate organic solvent.[23]

Test Solutions: Dilute the stock solution with the desired aqueous buffer or vehicle to the

final test concentration.

Standard Solutions: Prepare a series of standard solutions of Paclitaxel in the mobile

phase to generate a calibration curve (e.g., 0.05-20 µg/mL).[27][28]

Stability Study Setup:

Dispense aliquots of the test solution into multiple vials for each storage condition

(temperature, light exposure) and time point.

Store the vials under the specified conditions. For an initial time point (T=0), immediately

analyze a sample after preparation.

Sample Analysis:

At each scheduled time point (e.g., 0, 24, 48, 72 hours, 1 week), retrieve a vial from each

storage condition.[23]

Dilute the sample with the mobile phase to a concentration within the calibration curve

range.

Inject the prepared sample into the HPLC system. Set the UV detector to 227 nm or 230

nm.[8][27]

Record the chromatogram, noting the peak area of Paclitaxel and the appearance of any

new peaks corresponding to degradation products.

Data Analysis:

Construct a calibration curve by plotting the peak area of the standards versus their

concentrations.
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Use the regression equation from the calibration curve to calculate the concentration of

Paclitaxel remaining in each sample at each time point.

Calculate the percentage of Paclitaxel remaining relative to the initial (T=0) concentration.

Plot the percentage of remaining Paclitaxel against time for each condition to determine

the degradation rate and profile.
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Workflow for a Paclitaxel stability study using RP-HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://scispace.com/pdf/paclitaxel-as-an-anticancer-agent-isolation-activity-4gsxhs0jm9.pdf
https://www.researchgate.net/publication/6158169_Degradation_of_paclitaxel_and_related_compounds_in_aqueous_solutions_I_Epimerization
https://www.researchgate.net/publication/5883167_Degradation_of_Paclitaxel_and_Related_Compounds_in_Aqueous_Solutions_II_Nonepimerization_Degradation_Under_Neutral_to_Basic_pH_Conditions
https://www.benchchem.com/pdf/Paclitaxel_A_Technical_Guide_to_Solvent_Stability_and_Experimental_Best_Practices.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-paclitaxel
https://www.droracle.ai/articles/178616/what-is-the-mechanism-of-action-of-paclitaxel
https://www.ncbi.nlm.nih.gov/books/NBK536917/
https://pubmed.ncbi.nlm.nih.gov/19772735/
https://pubmed.ncbi.nlm.nih.gov/19772735/
https://www.researchgate.net/publication/26830063_Development_and_Validation_of_a_Stability-Indicating_Method_for_the_Quantitation_of_Paclitaxel_in_Pharmaceutical_Dosage_Forms
https://www.benchchem.com/product/b15556879/docs#chemical-properties-of-paclitaxel-c
https://www.benchchem.com/product/b15556879/docs#chemical-properties-of-paclitaxel-c
https://www.benchchem.com/product/b15556879/docs#chemical-properties-of-paclitaxel-c
https://www.benchchem.com/product/b15556879?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

